Cas no 900512-27-8 (3-fluoro-2-(trifluoromethyl)phenol)

• Product Name: 3-fluoro-2-(trifluoromethyl)phenol
• CAS No: 900512-27-8
• MF: C₇H₄F₄O
• MW: 180.099676132202
• MDL: MFCD11848764
• CID: 1948292
• PubChem ID: 24971982
• Update Time: 2025-06-08

3-fluoro-2-(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-(trifluoromethyl)phenol
• SureCN4120536
• MolPort-015-164-449
• 3-fluoro-2-(trifluoromethyl)-phenol
• Phenol, 3-fluoro-2-(trifluoromethyl)-
• KB-87968
• 3-fluoro-2-trifluoromethylphenol
• CS-0343234
• C90758
• 900512-27-8
• DTXSID10648134
• AKOS015969152
• SCHEMBL4120536
• 3-fluoro-2-(trifluoromethyl)phenol

• MDL： MFCD11848764
• Inchi： 1S/C7H4F4O/c8-4-2-1-3-5(12)6(4)7(9,10)11/h1-3,12H
• InChI Key： LVLSEZMHBIUIHF-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(F)(F)F)O

Computed Properties

• Exact Mass: 180.01982740Da
• Monoisotopic Mass: 180.01982740Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-fluoro-2-(trifluoromethyl)phenol

Professional Introduction to Compound with CAS No. 900512-27-8 and Product Name: 3-fluoro-2-(trifluoromethyl)phenol

The compound with the CAS number 900512-27-8 and the product name 3-fluoro-2-(trifluoromethyl)phenol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both fluoro and trifluoromethyl substituents in its molecular framework imparts distinct electronic and steric properties, making it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the use of fluorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. Among these compounds, 3-fluoro-2-(trifluoromethyl)phenol stands out as a promising intermediate in the synthesis of novel therapeutic agents. Its molecular structure, featuring a benzene ring substituted with a fluoro group at the 3-position and a trifluoromethyl group at the 2-position, provides a versatile platform for chemical modifications that can fine-tune its pharmacological properties.

One of the most compelling aspects of 3-fluoro-2-(trifluoromethyl)phenol is its role in the development of small-molecule inhibitors targeting various disease pathways. For instance, studies have shown that fluorinated phenols exhibit significant activity against enzymes such as kinases and proteases, which are often implicated in cancer and inflammatory diseases. The electron-withdrawing nature of the fluoro and trifluoromethyl groups enhances the compound's ability to interact with these targets, leading to potent inhibitory effects.

Recent research has also highlighted the compound's potential in antimicrobial applications. The structural motifs present in 3-fluoro-2-(trifluoromethyl)phenol have been found to disrupt bacterial cell membranes and inhibit essential metabolic pathways, making it an attractive candidate for developing novel antibiotics. Additionally, its stability under various physiological conditions makes it suitable for formulation into oral or injectable medications.

The synthesis of 3-fluoro-2-(trifluoromethyl)phenol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's synthetic accessibility but also underscore the importance of innovative chemical techniques in modern drug discovery.

From a computational chemistry perspective, 3-fluoro-2-(trifluoromethyl)phenol has been extensively studied using density functional theory (DFT) and molecular dynamics simulations. These computational approaches have provided valuable insights into its electronic structure, binding interactions with biological targets, and conformational dynamics. Such data are crucial for designing optimized analogs with enhanced pharmacological profiles.

The pharmacokinetic properties of 3-fluoro-2-(trifluoromethyl)phenol have also been thoroughly investigated. Studies indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics when tested in preclinical models. Its high lipophilicity and moderate solubility make it suitable for various administration routes, including oral tablets and intravenous injections.

In conclusion, 3-fluoro-2-(trifluoromethyl)phenol represents a significant advancement in pharmaceutical chemistry with its unique structural features and diverse applications. Its role as an intermediate in drug development underscores its importance in addressing unmet medical needs across multiple therapeutic areas. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly vital role in the discovery and development of next-generation therapeutics.